Cas no 138030-92-9 (Piperidine, 1-(phenylmethyl)-4-[(3-phenylpropoxy)methyl]-)

• Product Name: Piperidine, 1-(phenylmethyl)-4-[(3-phenylpropoxy)methyl]-
• CAS No: 138030-92-9
• MF: C₂₂H₂₉NO
• MW: 323.471766233444
• CID: 1257065
• PubChem ID: 10426373
• Update Time: 2025-04-20

Piperidine, 1-(phenylmethyl)-4-[(3-phenylpropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(phenylmethyl)-4-[(3-phenylpropoxy)methyl]-
• 1-benzyl-4-(3-phenylpropoxymethyl)piperidine
• CHEMBL80656
• BDBM50002268
• DTXSID00439770
• 1-Benzyl-4-(3-phenyl-propoxymethyl)-piperidine; compound with but-2-enedioic acid
• 138030-92-9
• CHEMBL337810

• Inchi： 1S/C22H29NO/c1-3-8-20(9-4-1)12-7-17-24-19-22-13-15-23(16-14-22)18-21-10-5-2-6-11-21/h1-6,8-11,22H,7,12-19H2
• InChI Key： CSHFTPUNJFOMTD-UHFFFAOYSA-N
• SMILES： O(CCCC1C=CC=CC=1)CC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 323.22507
• Monoisotopic Mass: 323.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47